Cas no 33101-04-1 (33101-04-1)

• Product Name: 33101-04-1
• CAS No: 33101-04-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 917601
• PubChem ID: 301160
• Update Time: 2025-04-19

33101-04-1 Chemical and Physical Properties

Names and Identifiers

• NSC177446
• NSC-177446
• 33101-04-1
• DTXSID80306552
• Methyl tricyclo[3.2.2.0~1,5~]nonane-6-carboxylate

• Inchi： 1S/C11H16O2/c1-13-9(12)8-7-10-3-2-4-11(8,10)6-5-10/h8H,2-7H2,1H3
• InChI Key： GNGRRAWFNMELKJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC23CCCC21CC3)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 219.7°C at 760 mmHg
• Flash Point: 82.3°C
• Refractive Index: 1.524
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters